molecular formula C21H22N6O5 B1664630 5,10-Dideazaaminopterin CAS No. 95674-53-6

5,10-Dideazaaminopterin

Cat. No. B1664630
CAS RN: 95674-53-6
M. Wt: 438.4 g/mol
InChI Key: RGUQKUKRLMXLCM-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,10-Dideazaaminopterin is an antileukemic agent.

Scientific Research Applications

Synthesis and Antileukemic Properties

  • 5,10-Dideazaaminopterin exhibits significant in vivo activity against L1210 leukemia, comparable to methotrexate. Syntheses from pyridine precursors of 5,10-dideazaaminopterin and related compounds have been described, highlighting their potential in antileukemic applications (Taylor et al., 1985).

Antiarthritic Effects

  • A study on 26 compounds derived from the 5,10-dideazaaminopterin series evaluated their antiarthritic activity in the mouse type II collagen model. Certain 5,10-dideazaaminopterins, including the 5,10-dideazaaminopterin and its 10-methyl analogue, showed useful activity as antiinflammatory agents (Piper et al., 1997).

Antifolate Evaluation

  • Research on 5,10-dideazaaminopterin analogues, including 10-ethyl-5-methyl-5,10-dideazaaminopterin, focused on their potential as antifolates. These compounds were found to be less effective than methotrexate in inhibiting dihydrofolate reductase and L1210 cell growth in vitro, but they exhibited enhanced influx compared to methotrexate, indicating a potential for targeted antifolate therapy (Piper et al., 1992).

Inhibition of Purine Synthesis

  • 5,10-Dideazatetrahydrofolate, a variant of 5,10-dideazaaminopterin, has been identified as a potent inhibitor of de novo purine synthesis. It inhibits the growth of L1210 and CCRF-CEM cells at nanomolar concentrations, suggesting its potential as a disruptor of cellular metabolism in cancer therapy (Beardsley et al., 1989).

Impact on Glycinamide Ribonucleotide Formyltransferase

  • The structural features of 5,10-dideaza-5,6,7,8-tetrahydrofolate were studied to determine its activity as an inhibitor of glycinamide ribonucleotide formyltransferase. This compound's inhibition of this enzyme, vital in purine biosynthesis, indicates its utility in disrupting tumor cell metabolism (Baldwin et al., 1991).

Resistance Mechanisms in Cancer

  • Research has shown that enhanced gamma-glutamyl hydrolase activity can lead to resistance against antifolates like 5,10-dideazatetrahydrofolate. This highlights the importance of understanding cellular mechanisms in developing effective cancer therapies using such compounds (Rhee et al., 1993).

properties

CAS RN

95674-53-6

Product Name

5,10-Dideazaaminopterin

Molecular Formula

C21H22N6O5

Molecular Weight

438.4 g/mol

IUPAC Name

(2S)-2-[[4-[2-(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)ethyl]benzoyl]amino]pentanedioic acid

InChI

InChI=1S/C21H22N6O5/c22-17-14-9-12(10-24-18(14)27-21(23)26-17)2-1-11-3-5-13(6-4-11)19(30)25-15(20(31)32)7-8-16(28)29/h3-6,9-10,15H,1-2,7-8H2,(H,25,30)(H,28,29)(H,31,32)(H4,22,23,24,26,27)/t15-/m0/s1

InChI Key

RGUQKUKRLMXLCM-HNNXBMFYSA-N

Isomeric SMILES

C1=CC(=CC=C1CCC2=CC3=C(N=C(N=C3N=C2)N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)O

SMILES

C1=CC(=CC=C1CCC2=CC3=C(N=C(N=C3N=C2)N)N)C(=O)NC(CCC(=O)O)C(=O)O

Canonical SMILES

C1=CC(=CC=C1CCC2=CC3=C(N=C(N=C3N=C2)N)N)C(=O)NC(CCC(=O)O)C(=O)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

5,10-Dideazaaminopterin; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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